Cas no 26629-94-7 (Morpholine,4-butyl-2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1))

• Product Name: Morpholine,4-butyl-2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• CAS No: 26629-94-7
• MF: C₁₅H₂₁ClF₃NO
• MW: 323.781553983688
• CID: 288438
• PubChem ID: 213532
• Update Time: 2025-04-19

Morpholine,4-butyl-2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-butyl-2-[3-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
• 4-butyl-2-[3-(trifluoromethyl)phenyl]morpholine,hydrochloride
• Morpholine, 4-butyl-2-(alpha,alpha,alpha-trifluoro-m-tolyl)-, hydrochloride
• 4-Butyl-2-(alpha,alpha,alpha-trifluoro-m-tolyl)morpholine hydrochloride
• 26629-94-7
• 4-Butyl-2-[3-(trifluoromethyl)phenyl]morpholine--hydrogen chloride (1/1)
• DTXSID00949465

• Inchi： 1S/C15H20F3NO.ClH/c1-2-3-7-19-8-9-20-14(11-19)12-5-4-6-13(10-12)15(16,17)18;/h4-6,10,14H,2-3,7-9,11H2,1H3;1H
• InChI Key： XKFYUVMWLVEYOL-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)C1CN(CCCC)CCO1)(F)F

Computed Properties

• Exact Mass: 323.12653
• Monoisotopic Mass: 323.1263765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47